Cas no 6209-17-2 (Sulfacetamide Sodium Salt Monohydrate)

Sulfacetamide Sodium Salt Monohydrate is a sulfonamide-derived antimicrobial compound, commonly utilized in ophthalmic and topical formulations. Its key advantages include high solubility in aqueous solutions, facilitating easy formulation into eye drops, creams, and other medicinal preparations. The compound exhibits bacteriostatic activity against a broad spectrum of Gram-positive and Gram-negative bacteria by competitively inhibiting para-aminobenzoic acid (PABA) incorporation in bacterial folate synthesis. Its sodium salt form enhances stability and bioavailability, while the monohydrate ensures consistent hydration for improved shelf life. Suitable for pharmaceutical and research applications, it is particularly valued for its efficacy in treating ocular infections such as conjunctivitis and blepharitis.

Sulfacetamide Sodium Salt Monohydrate structure

6209-17-2 structure

Product Name:Sulfacetamide Sodium Salt Monohydrate

CAS No:6209-17-2

MF:C₈H₁₁N₂NaO₄S

MW:254.238711595535

MDL:MFCD00149555

CID:46498

PubChem ID:329751166

Update Time:2025-05-26

Sulfacetamide Sodium Salt Monohydrate Chemical and Physical Properties

Names and Identifiers

- Sulfacetamide sodium
- Sodium sulfacetamide
- N-Sulfanilylacetamide monosodium salt
- N-(4-Aminophenylsulfonyl)acetamide sodium salt
- N-(p-Aminobenzenesulfonyl)acetamide sodium salt
- Sulfacetamide sodium salt hydrate
- SODIUM SULFACETAMIDE, USP 34
- sodium,acetyl-(4-aminophenyl)sulfonylazanide,hydrate
- Sulfacetamide (sodium monohydrate)
- Sulfacetamide Sodium Salt Monohydrate
- N-(p-Aminobenzenesulfonyl)acetamide
- Sulfacetamide sodium salt
- Sulfacetamide sodium monohydrate
- Sulfacetamide sodic hydrate
- Sulfacetamide sodium [USP]
- Sulfair Forte
- Sulfair 10
- 4NRT660KJQ
- Sulamyd sodium monohydrate
- Sulphacetamide sodium
- Sulfacetamide sodium (USP)
- Sodium N-sulfanilylacetamide monohydrate
- N1-Acetylsulfanilamide sodium monohydrate
- sodium;acetyl-(4-aminophenyl)sulfonylazanide;hydrate
- N-[(4-aminophenyl)sulfonyl]acetam
- SULFACETAMIDE SODIUM (EP MONOGRAPH)
- Almocetamide
- SULFACETAMIDE SODIUM [II]
- N-Sulfanilylacetamide monosodium salt monohydrate
- Prascion
- SULFACETAMIDE SODIUM (EP IMPURITY)
- PLEXION NS
- Sulfacetamidesodiummonohydrate
- Sulfair-15
- Oc-U-Mid
- Acetamide, N-sulfanilyl-, monosodium salt, monohydrate
- sodium acetyl(4-aminophenylsulfonyl)amide hydrate
- Albucid soluble
- SULFACETAMIDE SODIUM COMPONENT OF SULSTER
- SULFACETAMIDE SODIUM (USP MONOGRAPH)
- N(sup 1)-Acetylsulfanilamide sodium
- SMR001233470
- Sulfacetamide, sodium salt
- Soluble sulfacetamide
- CHEMBL1723241
- Topisulf
- Acetamide, N-sulfanilyl-, sodium deriv
- Sodium albucid
- Sulfacyl soluble
- SULFACETAMIDE SODIUM [EP MONOGRAPH]
- sodium acetyl((4-aminophenyl)sulfonyl)azanide--water (1/1)
- BLEPHAMIDE COMPONENT SULFACETAMIDE SODIUM
- N(sup 1)-Acetylsulfanilamide sodium salt
- Opulets sulpjacetamide
- N-[(4-aminophenyl)sulfonyl]acetamide, oxamethane, sodium salt
- Plexion
- FML-S COMPONENT SULFACETAMIDE SODIUM
- Zencia wash
- HMS2231L18
- Sodium sulfacetamide, anhydrous
- DTXCID00133620
- BLEPH-30
- SULFACETAMIDE SODIUM COMPONENT OF SULPHRIN
- Cerisa
- Ocusulf
- SULFACETAMIDE SODIUM SALT MONOHYDRATE [MI]
- Ocusulf-10
- CETAPRED COMPONENT SULFACETAMIDE SODIUM
- Bleph 10
- CAS-6209-17-2
- ACETAMIDE, N-SULFANILYL-, MONOSODIUM SALT
- Sulfacel-15
- Sulfacetamid natrium
- MFCD00149555
- PREDAMIDE COMPONENT SULFACETAMIDE SODIUM
- HMS3372D13
- SULFACETAMIDE SODIUM [ORANGE BOOK]
- Farmamid
- Octsetan
- Sulfacyl sol
- Sulf-10 Ophthalmic
- Soluble sulfacyl
- Sulten-10
- UNII-4NRT660KJQ
- SULFACETAMIDE SODIUM [MART.]
- METIMYD COMPONENT SULFACETAMIDE SODIUM
- D00871
- SULFACETAMIDE SODIUM [EP IMPURITY]
- Sodium Sulfacetamide Wash 10%
- Isopto cetamide
- Sodium, N(sup 1)-acetylsulfanilamido-
- Sodium Acetyl[(4-aminophenyl)sulfonyl]amide Hydrate
- 6209-17-2
- Q27132864
- Exact-Rx Sodium Sulfacetamide Wash 10%
- SR-01000842154
- OCUSULF-30
- NCGC00017061-01
- Prestwick_427
- Galseptil
- SULFACETAMIDE SODIUM COMPONENT OF PREDSULFAIR
- AKOS000489082
- SULFACETAMIDE SODIUM COMPONENT OF PREDAMIDE
- Acetamide, N-sulfanilyl-, N-sodium deriv
- Albucide
- OvacePlusPlus
- SULFACETAMIDE SODIUM (MART.)
- Sulf-15
- BLEPHAMIDE S.O.P. COMPONENT SULFACETAMIDE SODIUM
- SULFACETAMIDE SODIUM [USP MONOGRAPH]
- Sulfacetamide sodium salt monohydrate, >=98.0% (dried material, T)
- ISOPTO CETAPRED COMPONENT SULFACETAMIDE SODIUM
- SULFACETAMIDUM NATRICUM [WHO-IP LATIN]
- SULFACETAMIDE SODIUM (USP-RS)
- Sulfacetamide, sodium
- Sebizon lotion
- Sodium SulfacetamideWash
- Blefamide
- S4750 Sulfacetamide sodium salt hydr
- Locula
- Sulfacel
- Sulfacyl sodium
- Rosaderm
- Klaron
- OvacePlus
- N(1)-acetylsulfanilamide sodium salt
- sulfacetamide sodium hydrate
- SULFACETAMIDE SODIUM COMPONENT OF FML-S
- Sulfacetamidum natricum
- NCGC00017061-02
- SY076524
- s4750
- N-Sulfanilylacetamide sodium
- Flammazine
- CHEBI:63858
- Prontamid
- PREDSULFAIR COMPONENT SULFACETAMIDE SODIUM
- Sodium acetyl((4-aminophenyl)sulfonyl)amide hydrate
- Claris
- SULSTER COMPONENT SULFACETAMIDE SODIUM
- Sodium sulfacyl
- AKOS005379705
- Klaron (TN)
- Ovace Plus
- Sulfatol
- EINECS 204-848-4
- SULFACETAMIDE SODIUM COMPONENT OF BLEPHAMIDE
- Bleph (TN)
- HMS2095C09
- Bleph
- Cetamide (TN)
- UNII-30760ZE777
- Acetamide, N-((4-aminophenyl)sulfonyl)-, monosodium salt, monohydrate
- Sulfacetamide sodium, United States Pharmacopeia (USP) Reference Standard
- SULFACETAMIDE SODIUM [VANDF]
- Acetamide, N-((4-aminophenyl)sulfonyl)-, monosodium salt
- SR-01000842154-2
- SULFACETAMIDE SODIUM COMPONENT OF BLEPHAMIDE S.O.P.
- SULPHRIN COMPONENT SULFACETAMIDE SODIUM
- SULFACETAMIDE SODIUM COMPONENT OF CETAPRED
- SULFACETAMIDE SODIUM (II)
- SULFACETAMIDE SODIUM COMPONENT OF METIMYD
- SULFACETAMIDE SODIUM COMPONENT OF ISOPTO CETAPRED
- MFCD00007885
- sodium acetyl[(4-aminophenyl)sulfonyl]azanide--water (1/1)
- AS-81746
- sodium acetyl((4-aminophenyl)sulfonyl)azanide
- MLS002154172
- Sulfacyl sodium salt
- CCG-220014
- Minims sulphacetamide
- NSC63871
- Rosula
- HMS3712C09
- N(1)-acetylsulfanilamide sodium
- HY-B0888
- SULFACETAMIDE SODIUM [USP-RS]
- SULFACETAMIDE SODIUM [WHO-IP]
- Beocid-isoptal
- Sulfableph
- Ovace
- NSC-625324
- DTXSID50211129
- Sumaxin
- Sodium sulamyd
- HMS1568C09
- Sufacetamide sodium
- G63588
- CNTXYOLKLFYMSC-UHFFFAOYSA-M
- Sulamyd sodium
- STK023979
- sodium acetyl[(4-aminophenyl)sulfonyl]azanide hydrate
- MDL： MFCD00149555
- Inchi： 1S/C8H10N2O3S.Na.H2O/c1-6(11)10-14(12,13)8-4-2-7(9)3-5-8;;/h2-5H,9H2,1H3,(H,10,11);;1H2/q;+1;/p-1
- InChI Key： IHCDKJZZFOUARO-UHFFFAOYSA-M
- SMILES： S(C1C=CC(=CC=1)N)([N-]C(C)=O)(=O)=O.[Na+].O

Computed Properties

Exact Mass: 254.03400
Monoisotopic Mass: 236.023
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 304
Covalently-Bonded Unit Count: 3
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: nothing
Topological Polar Surface Area: 87.6

Experimental Properties

Color/Form: White crystalline powder
Boiling Point: 450.8°C at 760 mmHg
Flash Point: 226.4ºC
Solubility: H2O: soluble50mg/mL
Water Partition Coefficient: Freely soluble in water. Insoluble in chloroform, ether, and benzene.
PSA: 98.08000
LogP: 1.86800
Solubility: Not determined

Sulfacetamide Sodium Salt Monohydrate Security Information

Signal Word：Warning
Hazard Statement： H302
Warning Statement： P280-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
RTECS：AC8480000
Hazardous Material Identification：
Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
Risk Phrases：R36/37/38

Sulfacetamide Sodium Salt Monohydrate Customs Data

HS CODE：29350090

Sulfacetamide Sodium Salt Monohydrate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DM854-20mg	Sulfacetamide Sodium Salt Monohydrate	6209-17-2	99+%	20mg	167.0CNY	2021-07-14
TRC	S688965-1g	Sulfacetamide Sodium Salt Monohydrate	6209-17-2		1g	$ 138.00	2023-09-06
TRC	S688965-10g	Sulfacetamide Sodium Salt Monohydrate	6209-17-2		10g	$ 173.00	2023-09-06
TRC	S688965-50g	Sulfacetamide Sodium Salt Monohydrate	6209-17-2		50g	$ 236.00	2023-09-06
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-DM854-25mg	Sulfacetamide Sodium Salt Monohydrate	6209-17-2	99+%	25mg	300CNY	2021-05-07
S e l l e c k ZHONG GUO	S4750-100mg	Sulfacetamide sodium salt hydrate	6209-17-2	99.77%	100mg	¥794.64	2023-09-15
S e l l e c k ZHONG GUO	S4750-500mg	Sulfacetamide sodium salt hydrate	6209-17-2	99.77%	500mg	¥3251.68	2023-09-15
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T0087-500 mg	Sulfacetamide sodium salt hydrate	6209-17-2	99.89%	500MG	￥400.00	2022-02-28
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S60530-25mg	Sulfacetamide Sodium Monohydrate	6209-17-2		25mg	¥296.0	2021-09-07
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	S60530-100mg	Sulfacetamide Sodium Monohydrate	6209-17-2		100mg	¥466.0	2021-09-07

Sulfacetamide Sodium Salt Monohydrate Related Literature

1. Novel ibuprofenate- and docusate-based ionic liquids: emergence of antimicrobial activity

Clarissa P. Frizzo,Keli Wust,Aniele Z. Tier,Thaíssa S. Beck,Leticia V. Rodrigues,Rodrigo A. Vaucher,Leandro P. Bolzan,Silvio Terra,Felix Soares,Marcos A. P. Martins RSC Adv. 2016 6 100476
2. Novel ibuprofenate- and docusate-based ionic liquids: emergence of antimicrobial activity

Clarissa P. Frizzo,Keli Wust,Aniele Z. Tier,Thaíssa S. Beck,Leticia V. Rodrigues,Rodrigo A. Vaucher,Leandro P. Bolzan,Silvio Terra,Felix Soares,Marcos A. P. Martins RSC Adv. 2016 6 100476
3. Electroanalytical studies of antibacterial and diuretic drugs at rotating disc electrodes of gold and platinum

Edmund Bishop,Waqar Hussein Analyst 1984 109 913

Related Categories

Additional information on Sulfacetamide Sodium Salt Monohydrate

Sulfacetamide Sodium Salt Monohydrate: A Comprehensive Overview

Sulfacetamide Sodium Salt Monohydrate, also known by its CAS number 6209-17-2, is a widely recognized compound in the field of pharmaceuticals and chemistry. This compound is a sodium salt of sulfacetamide, which is an antimicrobial agent with significant applications in treating various bacterial infections. The monohydrate form of this compound ensures stability and optimal solubility, making it suitable for a range of therapeutic uses.

The chemical structure of Sulfacetamide Sodium Salt Monohydrate comprises a sulfonamide group attached to an acetanilide moiety. This structure contributes to its antimicrobial properties, particularly against gram-positive bacteria. Recent studies have highlighted its effectiveness in treating ocular infections, such as bacterial conjunctivitis, due to its ability to penetrate ocular tissues effectively. The compound's mechanism of action involves inhibiting bacterial enzymes essential for cell wall synthesis, thereby preventing bacterial growth.

In terms of synthesis, Sulfacetamide Sodium Salt Monohydrate is typically produced through a two-step process involving the reaction of sulfanilic acid with acetic anhydride to form sulfacetamide, followed by neutralization with sodium hydroxide to yield the sodium salt. The monohydrate form is obtained by carefully controlling the crystallization conditions during the final purification step. This ensures the product meets pharmacopeial standards for purity and consistency.

Recent advancements in drug delivery systems have expanded the applications of Sulfacetamide Sodium Salt Monohydrate. For instance, researchers have developed sustained-release formulations that enhance its efficacy in treating chronic infections. These formulations utilize biodegradable polymers to encapsulate the compound, ensuring controlled release over an extended period. Such innovations have significantly improved patient compliance and treatment outcomes.

The pharmacokinetics of Sulfacetamide Sodium Salt Monohydrate have been extensively studied, revealing its rapid absorption and distribution within the body. The compound exhibits a moderate half-life, allowing for twice-daily dosing regimens in most therapeutic settings. Its metabolites are primarily excreted through the kidneys, making it essential to monitor renal function in patients with pre-existing kidney conditions.

In terms of safety profile, Sulfacetamide Sodium Salt Monohydrate is generally well-tolerated with minimal side effects. However, hypersensitivity reactions have been reported in some individuals, necessitating a thorough allergy assessment before initiation of therapy. Recent clinical trials have also explored the potential for drug-drug interactions, particularly with other sulfonamides and diuretics, emphasizing the importance of careful medication review.

The global market for Sulfacetamide Sodium Salt Monohydrate has witnessed steady growth due to its versatility across therapeutic areas. Key drivers include increasing prevalence of bacterial infections and advancements in pharmaceutical manufacturing technologies. Major manufacturers are investing heavily in research and development to optimize production processes and enhance product quality.

In conclusion, Sulfacetamide Sodium Salt Monohydrate remains a cornerstone in antimicrobial therapy, offering effective treatment options for a variety of infections. Its continued evolution through innovative research ensures that it will remain relevant in the ever-changing landscape of pharmaceuticals.